Cas no 2139-00-6 (2-Benzoxazolamine,5-chloro-6-methoxy-)

• Product Name: 2-Benzoxazolamine,5-chloro-6-methoxy-
• CAS No: 2139-00-6
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 261219
• PubChem ID: 16499
• Update Time: 2025-04-19

2-Benzoxazolamine,5-chloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine,5-chloro-6-methoxy-
• 5-chloro-6-methoxy-1,3-benzoxazol-2-amine
• 2-Amino-5-chloro-6-methoxybenzoxazole
• BENZOXAZOLE, 2-AMINO-5-CHLORO-6-METHOXY-
• BRN 0910541
• 5-chloro-6-methoxybenzo[d]oxazol-2-amine
• 2139-00-6
• DTXSID10175652

• Inchi： 1S/C8H7ClN2O2/c1-12-6-3-7-5(2-4(6)9)11-8(10)13-7/h2-3H,1H3,(H2,10,11)
• InChI Key： GOYJQKVVEOIVCJ-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1OC)OC(N)=N2

Computed Properties

• Exact Mass: 198.01971
• Monoisotopic Mass: 198.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3A^2

Experimental Properties

• Density: 1.4664 (rough estimate)
• Boiling Point: 352.1°Cat760mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.5560 (estimate)
• PSA: 61.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles